Cas no 2229672-34-6 (4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbut-3-en-2-amine)

• Product Name: 4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbut-3-en-2-amine
• CAS No: 2229672-34-6
• MF: C₉H₁₂F₃N₃
• MW: 219.20689201355
• CID: 6032436
• PubChem ID: 165696250
• Update Time: 2025-05-19

4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbut-3-en-2-amine
• 2229672-34-6
• EN300-1969706
• 4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]but-3-en-2-amine

• Inchi： 1S/C9H12F3N3/c1-6(13)3-4-7-5-15(2)14-8(7)9(10,11)12/h3-6H,13H2,1-2H3/b4-3+
• InChI Key： DJPAQJUPOMJFLQ-ONEGZZNKSA-N
• SMILES： FC(C1C(/C=C/C(C)N)=CN(C)N=1)(F)F

Computed Properties

• Exact Mass: 219.09833188g/mol
• Monoisotopic Mass: 219.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbut-3-en-2-amine

4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbut-3-en-2-Amine: A Comprehensive Overview

The compound with CAS No 2229672-34-6, commonly referred to as 4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbut-3-en-2-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The pyrazole ring serves as a central structural motif, with substituents that enhance its chemical reactivity and bioavailability.

Recent studies have highlighted the antimicrobial properties of this compound, particularly against a range of bacterial and fungal pathogens. Researchers have demonstrated that the trifluoromethyl group attached to the pyrazole ring significantly enhances the molecule's ability to inhibit bacterial growth. This finding is particularly relevant in the context of rising antibiotic resistance, where novel compounds with unique mechanisms of action are desperately needed.

In addition to its antimicrobial activity, 4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbut-3-en-2-amine has shown promise in anti-inflammatory and analgesic applications. Preclinical studies indicate that the compound exhibits potent anti-inflammatory effects by modulating key inflammatory pathways, such as the NF-kB signaling cascade. Furthermore, its ability to alleviate pain in animal models suggests potential applications in the treatment of chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The pyrazole ring is typically formed via a cyclization reaction, followed by selective substitution to introduce the trifluoromethyl and methyl groups. The presence of these substituents not only enhances the molecule's stability but also improves its pharmacokinetic profile, making it more suitable for therapeutic use.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug discovery. Its unique structure allows for extensive chemical modification, enabling researchers to explore a wide range of biological activities. For instance, recent studies have investigated the anti-cancer properties of this compound, with promising results in inhibiting tumor growth in vitro and in vivo.

The trifluoromethyl group plays a critical role in modulating the electronic properties of the molecule, thereby influencing its interactions with biological targets. This group also contributes to the molecule's lipophilicity, which is essential for crossing cellular membranes and reaching intracellular targets. The methyl group, on the other hand, enhances the molecule's stability and reduces potential toxicity.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Initial studies suggest that it has a moderate environmental footprint, with limited persistence in aquatic systems. However, further research is required to fully understand its impact on ecosystems and develop strategies for safe disposal.

In conclusion, 4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-Ylbutenamine represents a compelling candidate for further exploration in drug development. Its diverse biological activities, coupled with its favorable pharmacokinetic profile, make it an attractive lead compound for addressing unmet medical needs. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing therapeutic interventions across multiple disease areas.